Cas no 870703-78-9 ( )
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID
- 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]but-3-enoic acid
- 2-(2-CHLORO-ACETYLAMINO)-N-[2-(4-METHOXY-PHENYL)-ETHYL]-BENZAMIDE
- 2-[4-(tert-Butoxycarbonyl)piperazin-1-yl]-3-butanoic acid
- 870703-78-9
- AKOS025295856
- 2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOICACID
- CS-0457535
- 2-[4-(tert-Butoxycarbonyl)piperazin-1-yl]but-3-enoic acid
- DTXSID50584663
- 2-(4-Boc-piperazin-1-yl)-3-butenoic acid, 97%
- 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)but-3-enoic acid
- G19690
-
-
- MDL: MFCD07369763
- Inchi: 1S/C13H22N2O4/c1-5-10(11(16)17)14-6-8-15(9-7-14)12(18)19-13(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,16,17)
- InChI Key: ZXJMXILXWUNTEW-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C(C(=O)O)C=C)CC1)=O
Computed Properties
- Exact Mass: 270.15800
- Monoisotopic Mass: 270.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.154
- Melting Point: 157 °C (D) (lit.)
- Boiling Point: 390°C at 760 mmHg
- Flash Point: 189.7°C
- Refractive Index: 1.511
- PSA: 70.08000
- LogP: 1.05410
Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H318-H400
- Warning Statement: P273-P280-P305+P351+P338
- Hazardous Material transportation number:UN 3077 9/PG 3
- WGK Germany:3
- Hazard Category Code: 41-50
- Safety Instruction: S26; S36/37/39; S60; S61
-
Hazardous Material Identification:
- Risk Phrases:R41; R50
Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 653357-1G |
|
870703-78-9 | 97% | 1G |
1524.42 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 653357-5G |
|
870703-78-9 | 97% | 5G |
6097.66 | 2021-05-17 | |
| 1PlusChem | 1P004GYZ-50mg |
2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID |
870703-78-9 | 95% | 50mg |
$120.00 | 2024-04-21 | |
| 1PlusChem | 1P004GYZ-100mg |
2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID |
870703-78-9 | 95% | 100mg |
$153.00 | 2024-04-21 | |
| 1PlusChem | 1P004GYZ-250mg |
2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID |
870703-78-9 | 95% | 250mg |
$192.00 | 2024-04-21 | |
| 1PlusChem | 1P004GYZ-500mg |
2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID |
870703-78-9 | 95% | 500mg |
$311.00 | 2024-04-21 | |
| 1PlusChem | 1P004GYZ-1g |
2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID |
870703-78-9 | 95% | 1g |
$432.00 | 2024-04-21 | |
| 1PlusChem | 1P004GYZ-2.5g |
2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID |
870703-78-9 | 95% | 2.5g |
$787.00 | 2024-04-21 | |
| 1PlusChem | 1P004GYZ-5g |
2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID |
870703-78-9 | 95% | 5g |
$1134.00 | 2024-04-21 | |
| 1PlusChem | 1P004GYZ-10g |
2-(4-BOC-PIPERAZIN-1-YL)-3-BUTENOIC ACID |
870703-78-9 | 95% | 10g |
$1652.00 | 2024-04-21 |
Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
870703-78-9 ( ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)